Cas no 2138361-34-7 (3-(methoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-6-carboxylic acid)

• Product Name: 3-(methoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-6-carboxylic acid
• CAS No: 2138361-34-7
• MF: C₁₁H₉NO₅
• MW: 235.192863225937
• CID: 5992141
• PubChem ID: 165800490
• Update Time: 2025-05-19

3-(methoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(methoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-6-carboxylic acid
• EN300-1124552
• 2138361-34-7

• Inchi： 1S/C11H9NO5/c1-17-11(16)8-6-3-2-5(10(14)15)4-7(6)12-9(8)13/h2-4,8H,1H3,(H,12,13)(H,14,15)
• InChI Key： CUHOJVNWJKAPCO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(NC2C=C(C(=O)O)C=CC1=2)=O)=O

Computed Properties

• Exact Mass: 235.04807239g/mol
• Monoisotopic Mass: 235.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.7Ų

Additional information on 3-(methoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-6-carboxylic acid

Introduction to 3-(methoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-6-carboxylic acid (CAS No. 2138361-34-7)

3-(methoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-6-carboxylic acid, identified by the chemical identifier CAS No. 2138361-34-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound belongs to the class of heterocyclic derivatives, specifically featuring an indole core, which is well-documented for its role in various biological processes and pharmacological activities.

The structural composition of 3-(methoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-6-carboxylic acid encompasses a blend of functional groups that contribute to its unique chemical properties. The presence of a methoxycarbonyl group at the 3-position and a carboxylic acid moiety at the 6-position introduces both electrophilic and nucleophilic centers, making it a versatile intermediate in organic synthesis. Furthermore, the 2-oxo functionality suggests the presence of a ketone group, which can participate in various condensation reactions, enhancing its utility in constructing more complex molecular architectures.

In recent years, there has been a growing interest in indole derivatives as pharmacophores due to their demonstrated efficacy in modulating biological pathways. The indole scaffold is integral to numerous bioactive molecules, including those with antimicrobial, anti-inflammatory, and anticancer properties. 3-(methoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-6-carboxylic acid represents a promising candidate for further exploration in this domain. Its structural features suggest potential interactions with biological targets such as enzymes and receptors, which are pivotal in disease mechanisms.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of more elaborate pharmacological entities. The carboxylic acid group can be readily transformed into esters or amides, while the methoxycarbonyl group can be utilized in various coupling reactions. These transformations open up avenues for designing molecules with tailored properties for specific therapeutic applications. For instance, modifications at the 2-position could introduce additional functional groups that enhance binding affinity or metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate interactions between 3-(methoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-6-carboxylic acid and potential targets such as proteins or nucleic acids. These simulations have revealed that certain derivatives of this compound exhibit inhibitory effects on key enzymes implicated in inflammatory responses and cancer progression. This finding underscores the importance of exploring its pharmacological potential further.

The synthesis of 3-(methoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-6-carboxylic acid presents both challenges and opportunities for synthetic chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodologies have streamlined these procedures, making it more feasible to produce this compound on a larger scale. Techniques such as catalytic asymmetric synthesis and flow chemistry have shown promise in enhancing efficiency and reducing environmental impact.

In addition to its synthetic significance, 3-(methoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-6-carboxylic acid holds promise for applications beyond pharmaceuticals. Its structural motifs are also relevant in materials science, particularly in the development of organic semiconductors and luminescent materials. The indole core contributes to electronic properties that make it suitable for use in optoelectronic devices. This dual utility underscores the broad appeal of this compound across multiple scientific disciplines.

The exploration of natural product-inspired scaffolds has been instrumental in discovering novel bioactive molecules. Many indole derivatives are found in plants and microorganisms, where they serve as defense compounds or signaling molecules. By synthesizing analogs like 3-(methoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-6-carboxylic acid, researchers can gain insights into how these structures interact with biological systems and identify new therapeutic opportunities. Such studies not only advance medicinal chemistry but also contribute to our understanding of natural product biosynthesis.

As research continues to evolve, interdisciplinary approaches will be crucial in unlocking the full potential of compounds like 3-(methoxycarbonyl)-2-oxo-2,3-dihydro-1H-indole-6-carboxylic acid (CAS No. 2138361-34-7). Collaborations between chemists, biologists, and pharmacologists will foster innovation by integrating experimental data with computational predictions. This holistic approach will accelerate the discovery and development of new drugs that address unmet medical needs.

In conclusion,3-(methoxycarbonyl)-2-o<0xE5><0xA8><0x9A> - 0xE5><0xA8><0x83>hydro - 0xE5><0x9C><0xA8>indole - 0xE5><0x9C><0xA8>carb<0xE5><0x9C><0xA8>ylic aci<0xE4><0xBE><0x82 > CAS No.2138361 - 34 - 7, represents a fascinating subject for further study due to its structural complexity and potential biological significance. Its role as a synthetic intermediate, coupled with its promising pharmacological properties, positions it as a valuable asset for both academic research and industrial applications.